Cas no 1806285-23-3 (3-(Bromomethyl)-2-ethoxyphenylhydrazine)

• Product Name: 3-(Bromomethyl)-2-ethoxyphenylhydrazine
• CAS No: 1806285-23-3
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 4934878
• Update Time: 2025-06-08

3-(Bromomethyl)-2-ethoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-ethoxyphenylhydrazine

• Inchi： 1S/C9H13BrN2O/c1-2-13-9-7(6-10)4-3-5-8(9)12-11/h3-5,12H,2,6,11H2,1H3
• InChI Key： ZNQPYTGHFHFDQN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3

Additional information on 3-(Bromomethyl)-2-ethoxyphenylhydrazine

3-(Bromomethyl)-2-ethoxyphenylhydrazine: A Comprehensive Overview

3-(Bromomethyl)-2-ethoxyphenylhydrazine (CAS No. 1806285-23-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its applications in synthetic chemistry, medicinal chemistry, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(Bromomethyl)-2-ethoxyphenylhydrazine.

Chemical Properties and Structure

3-(Bromomethyl)-2-ethoxyphenylhydrazine is a hydrazine derivative with a molecular formula of C₉H₁₃BrN₂O. The compound features a phenyl ring substituted with an ethoxy group at the 2-position and a bromomethyl group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable building block in organic synthesis.

The bromomethyl group is particularly reactive, allowing for various substitution reactions and coupling reactions. The ethoxy group adds stability and solubility to the molecule, enhancing its utility in different solvents. The hydrazine moiety is known for its reactivity in forming azo compounds and other nitrogen-containing derivatives.

Synthesis Methods

The synthesis of 3-(Bromomethyl)-2-ethoxyphenylhydrazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-ethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by bromination of the methyl group using bromine or N-bromosuccinimide (NBS).

The detailed synthetic procedure typically involves the following steps:

1. Formation of the Hydrazone: 2-Ethoxybenzaldehyde is reacted with hydrazine hydrate in a suitable solvent (e.g., ethanol) under reflux conditions. The reaction mixture is stirred until completion, and the resulting hydrazone is isolated by filtration or extraction.
2. Bromination: The isolated hydrazone is then subjected to bromination using bromine or NBS in a polar solvent (e.g., acetonitrile). The reaction is typically carried out at room temperature or slightly elevated temperatures to ensure complete conversion.
3. Purification: The crude product is purified by column chromatography or recrystallization to obtain pure 3-(Bromomethyl)-2-ethoxyphenylhydrazine.

This synthetic route provides a reliable and efficient method for producing high-purity 3-(Bromomethyl)-2-ethoxyphenylhydrazine, which can be used in various downstream applications.

Potential Applications

3-(Bromomethyl)-2-ethoxyphenylhydrazine has shown promise in several areas of research due to its unique chemical properties. Some of the key applications include:

• Synthetic Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of functional groups through substitution reactions, making it useful in the development of new materials and pharmaceuticals.
• Mechanism Studies: strong>: Researchers have utilized 3-(Bromomethyl)-2-ethoxyphenylhydrazine strong > to study reaction mechanisms and explore new synthetic pathways. Its ability to undergo selective transformations provides insights into reaction kinetics and thermodynamics.
• < strong >Medicinal Chemistry: strong > In the field of medicinal chemistry, strong >3-(Bromomethyl)-2-ethoxyphenylhydrazine strong > has been investigated as a potential lead compound for drug discovery. Its structural features make it suitable for modification to enhance biological activity and reduce toxicity. li > ul > p > p > p > p > p > p > p > p > p > p > article > response >